
An In-depth Technical Guide to the Physical
Properties of 1-Methylcycloheptanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Methylcycloheptanol

Cat. No.: B1596526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Methylcycloheptanol (CAS Number: 3761-94-2). The information presented herein is

intended to support research, development, and quality control activities involving this

compound. All quantitative data is summarized for clarity, and detailed experimental protocols

for the determination of these properties are provided.

Core Physical Properties of 1-Methylcycloheptanol
The physical characteristics of 1-Methylcycloheptanol are crucial for its handling, application,

and integration into various chemical processes. A summary of its key physical properties is

presented in the table below.
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Physical Property Value Unit Source

Molecular Weight 128.21 g/mol [1][2]

Density 0.918 g/cm³

Boiling Point 184.4 °C at 760 mmHg

Melting Point

(Calculated)
Not available °C [2]

Refractive Index 1.463

Water Solubility

(Calculated)
Insoluble [3]

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the standard experimental methodologies for the properties listed

above.

Determination of Density
The density of a liquid, such as 1-Methylcycloheptanol, can be precisely measured using a

pycnometer or a digital density meter. A common and straightforward method involves the

following steps:

Preparation: Ensure the pycnometer is clean, dry, and calibrated.

Mass of Empty Pycnometer: Accurately weigh the empty pycnometer on an analytical

balance.

Filling: Fill the pycnometer with 1-Methylcycloheptanol, ensuring no air bubbles are

trapped. The temperature of the liquid should be controlled and recorded, typically at 20°C or

25°C.

Mass of Filled Pycnometer: Weigh the pycnometer filled with the sample.
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Volume Determination: The volume of the pycnometer is determined by repeating the above

steps with a reference liquid of known density, such as deionized water.

Calculation: The density (ρ) is calculated using the formula: ρ = (mass of sample) / (volume

of pycnometer)

Determination of Boiling Point
The boiling point is a critical indicator of a liquid's volatility and purity. The capillary method is a

widely used technique for its determination:

Sample Preparation: A small amount of 1-Methylcycloheptanol is placed in a small test

tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed open-end-down into

the liquid.

Heating: The test tube assembly is heated in a controlled manner, often in a heating block or

an oil bath, alongside a thermometer.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

capillary tube. The heat is then removed.

Boiling Point Reading: The temperature at which the liquid just begins to enter the capillary

tube upon cooling is recorded as the boiling point.

Determination of Melting Point
While an experimental melting point for 1-Methylcycloheptanol is not readily available, the

standard procedure for determining the melting point of a solid organic compound is the

capillary tube method using a melting point apparatus:

Sample Preparation: A small, dry sample of the solid is packed into a capillary tube.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, which is equipped with a thermometer or a digital temperature sensor.

Heating and Observation: The sample is heated at a slow, controlled rate.
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Melting Range: The temperature at which the first drop of liquid appears and the temperature

at which the entire sample becomes a clear liquid are recorded. This range is reported as the

melting point.

Determination of Refractive Index
The refractive index is a measure of how light propagates through a substance and is a

valuable tool for identification and quality control. An Abbe refractometer is commonly used for

this measurement:

Instrument Calibration: The refractometer is calibrated using a standard of known refractive

index.

Sample Application: A few drops of 1-Methylcycloheptanol are placed on the surface of the

prism.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature at

which the measurement is taken must be recorded, as the refractive index is temperature-

dependent.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

key physical properties of a chemical compound like 1-Methylcycloheptanol.
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Workflow for Physical Property Determination of 1-Methylcycloheptanol

Sample Preparation

Density DeterminationBoiling Point Determination

Refractive Index Determination

Melting Point Determination
(for solids)

1-Methylcycloheptanol Sample

Weigh Empty PycnometerPlace Sample in Test Tube Apply Sample to PrismPack Capillary Tube

Fill with Sample

Weigh Filled Pycnometer

Calculate Density

Insert Capillary Tube

Heat Assembly

Record Boiling Point

Calibrate Refractometer

Measure Refractive IndexHeat in Apparatus

Record Melting Range

Click to download full resolution via product page

Caption: Experimental workflow for determining the physical properties of 1-
Methylcycloheptanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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